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Compound of Interest

Compound Name: 1-Allyl-3,5-dimethylpyrazole

Cat. No.: B076960

Essential Safety and Handling Guide for 1-Allyl-3,5-
dimethylpyrazole

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Allyl-3,5-dimethylpyrazole.
The following procedures are based on established best practices for handling pyrazole
derivatives and are designed to ensure a safe laboratory environment.

Core Hazard Summary: 1-Allyl-3,5-dimethylpyrazole is classified as a combustible liquid that
can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] As with
other pyrazole derivatives, it should be handled with care, assuming the potential for other
hazards common to this class of compounds.

Quantitative Safety Data

Due to the limited availability of specific toxicological data for 1-Allyl-3,5-dimethylpyrazole,
the following table includes its known classifications and physical properties. It is crucial to
handle this compound with the assumption that it may have a hazard profile similar to or
greater than other pyrazole derivatives.
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Parameter

Value

Reference

GHS Hazard Codes

H315: Causes skin irritation

[1]

H319: Causes serious eye

irritation

[1]

H335: May cause respiratory
irritation

[1]

H227: Combustible liquid

Molecular Formula

CsHi12N2

[1]

Molecular Weight

136.19 g/mol

[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential to prevent exposure through skin
and eye contact, inhalation, and ingestion.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields

Must meet national standards
(e.g., ANSI z87.1-2003,
EN166).[2][3]

Chemical Goggles

Recommended for enhanced

protection against splashes.[3]

[4]

Face Shield

To be used in conjunction with
safety glasses or goggles for
maximum protection,
especially when handling
larger quantities or there is a

significant splash risk.[3][4]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other appropriate
chemical-resistant gloves
should be worn. Inspect gloves
for integrity before each use
and dispose of contaminated

gloves properly.[4][5]

Body Protection

Laboratory Coat

A standard flame-resistant lab
coat is required for all

laboratory work.[3][4]

Impervious Clothing/Apron

Recommended to prevent skin

contact.[4]

Respiratory Protection

Chemical Fume Hood

All handling of 1-Allyl-3,5-
dimethylpyrazole should be
conducted in a certified
chemical fume hood to

minimize inhalation exposure.

[5]

Respirator

If a fume hood is not available,
a NIOSH/MSHA-approved
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respirator with appropriate

cartridges should be used.[5]

Operational and Disposal Plans
Handling and Experimental Protocol

e Preparation and Engineering Controls:

[¢]

Before handling, ensure that a certified chemical fume hood is operational.

[¢]

Have an emergency eyewash station and safety shower readily accessible.

[e]

Prepare all necessary equipment and reagents before introducing 1-Allyl-3,5-
dimethylpyrazole to the work area.

[e]

Ensure a spill kit with appropriate absorbent material (e.g., vermiculite, sand) is available.

[5]
e Donning PPE:
o Put on a flame-resistant lab coat, ensuring it is fully buttoned.
o Don safety glasses with side shields or chemical goggles.
o Wear appropriate chemical-resistant gloves.

e Chemical Handling:

o

Conduct all weighing, transferring, and experimental procedures within the chemical fume
hood.

o

Avoid direct contact with the skin and eyes.

[¢]

Keep the container tightly closed when not in use.

[e]

Store in a cool, well-ventilated place away from heat and ignition sources.[6]

e In Case of Exposure:
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o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[2][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2][6]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

Spill Management

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation, preferably within a fume hood.[5]

e Containment: Use an inert absorbent material such as vermiculite, sand, or earth to contain
the spill.[5]

o Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled container for hazardous waste.[5]

o Decontamination: Decontaminate the spill area according to your institution's established
safety protocols.

Disposal Plan

The disposal of 1-Allyl-3,5-dimethylpyrazole must be carried out in strict accordance with all
federal, state, and local hazardous waste regulations.

o Waste Identification: This compound should be managed as hazardous chemical waste.[5]

o Containerization: Place waste into a compatible, sealed, and clearly labeled container. The
label must include the chemical name and "Hazardous Waste".[5]
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o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area, away from incompatible materials like strong oxidizing
agents.[2][5]

» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste management
facility. Provide the facility with all available information about the waste.[5] Do not attempt to
neutralize the chemical in the lab.

Visual Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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